3,3,5-Trimethylindoline hydrochloride

• CAS No.: 2925296-15-5
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• IUPAC Name: 3,3,5-trimethyl-1,2-dihydroindole;hydrochloride
• InChI: InChI=1S/C11H15N.ClH/c1-8-4-5-10-9(6-8)11(2,3)7-12-10;/h4-6,12H,7H2,1-3H3;1H
• InChI Key: FJNNEOXNCBGXGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NCC2(C)C.Cl

Description

3,3,5-Trimethylindoline hydrochloride is a nitrogen-containing heterocyclic compound derived from indoline, a fused bicyclic structure consisting of a benzene ring and a pyrrolidine ring. The hydrochloride form enhances its solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications.

Comparison with Similar Compounds

Structural and Functional Group Analysis

3,3,5-Trimethylindoline Hydrochloride

• Core structure : Indoline (benzene fused with pyrrolidine).
• Substituents : Three methyl groups at positions 3, 3, and 3.
• Functional group : Hydrochloride salt (enhances water solubility).

Homosalate (3,3,5-Trimethylcyclohexyl Salicylate)

• Core structure : Cyclohexane ring with three methyl groups.
• Functional group : Salicylate ester (UV-absorbing properties).
• Application : Used in sunscreens as a UV filter .

trans-3,3,5-Trimethylcyclohexanol Hydrochloride

• Core structure: Cyclohexanol with three methyl groups.
• Functional group : Hydrochloride salt of a tertiary alcohol.
• Application : Intermediate in pharmaceutical synthesis (e.g., esterification with niacin chloride hydrochloride ).

Prilocaine Hydrochloride

• Core structure: Toluene derivative with an amino-propanamide group.
• Functional group : Hydrochloride salt (local anesthetic).
• Application : Medical use as a nerve-blocking agent .

Physical and Chemical Properties

Property	3,3,5-Trimethylindoline HCl (Inferred)	Homosalate	trans-3,3,5-TMCH HCl	Prilocaine HCl
Molecular Weight	~215–230 (estimated)	262.34	227 g/mol (ester form)	143.62
Solubility	High in water (HCl salt)	Lipophilic (ester group)	Moderate in polar solvents	High in water
Melting Point	Not available	Not specified	155–157°C	Monitored per USP
Key Application	Pharmaceutical research	UV protection	Synthetic intermediate	Local anesthetic

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 3,3,5-Trimethylindoline hydrochloride, and how can purity be optimized?

• Answer : The synthesis typically involves cyclization of indoline precursors followed by hydrochlorination. For example, analogous hydrochlorides are synthesized via reaction with HCl under controlled stoichiometry and temperature to minimize byproducts . Purity optimization includes recrystallization (using solvents like ethanol/water mixtures) or column chromatography (silica gel, chloroform/methanol eluent). Monitoring reaction progress via TLC and adjusting HCl addition rates are critical .

Q. What spectroscopic techniques are recommended for characterizing 3,3,5-Trimethylindoline hydrochloride?

• Answer :

• 1H/13C NMR : Confirm structural integrity and substitution patterns (e.g., methyl group integration and aromatic proton signals) .
• FTIR : Identify functional groups (e.g., N-H stretches in indoline, C-Cl vibrations) .
• Mass Spectrometry (ESI-TOF) : Verify molecular weight (e.g., [M+H]+ peak for C₁₂H₁₆NCl) .
• XRD : Assess crystalline structure if the compound forms stable crystals .

Q. What safety precautions are essential when handling 3,3,5-Trimethylindoline hydrochloride in laboratory settings?

• Answer : Use PPE (nitrile gloves, chemical goggles), work in a fume hood, and avoid inhalation or skin contact. Store in airtight, moisture-resistant containers under inert gas (e.g., argon). Emergency protocols for spills include neutralization with sodium bicarbonate and disposal via hazardous waste channels .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reaction yields during synthesis under varying conditions?

• Answer : Employ a central composite design (CCD) to statistically analyze variables (e.g., temperature, HCl concentration, solvent polarity). For example, a study on acrylate monomers used CCD to correlate solids content with hardness, identifying optimal conditions . Post-hoc ANOVA can pinpoint significant factors, while reproducibility checks (≥3 replicates) reduce variability .

Q. What strategies mitigate byproduct formation during the hydrochlorination of 3,3,5-Trimethylindoline?

• Answer :

• Scavengers : Use tertiary amines (e.g., triethylamine) to neutralize excess HCl, reducing side reactions like over-hydrochlorination .
• pH Control : Maintain pH 4–6 during HCl addition to prevent decomposition.
• Purification : Gradient elution in HPLC (C18 column, acetonitrile/water + 0.1% TFA) isolates the target compound from impurities .

Q. How to design in vitro assays to evaluate biological activity while ensuring reproducibility?

• Answer :

• Cell Lines : Use standardized models (e.g., HEK293 or HepG2) with controlled passage numbers.
• Dose-Response Curves : Test 5–7 concentrations (1 nM–100 µM) in triplicate. Include positive controls (e.g., known kinase inhibitors for enzyme assays).
• Data Normalization : Use Z-factor analysis to validate assay robustness. A study on hydrogels applied similar rigor for burn treatment models .

Q. How can computational chemistry predict the reactivity of 3,3,5-Trimethylindoline hydrochloride in novel reactions?

• Answer :

• DFT Calculations : Model reaction pathways (e.g., HCl addition to indoline) using Gaussian09 with B3LYP/6-31G(d) basis sets. Transition state analysis identifies energy barriers.
• Molecular Docking : Predict binding affinity to biological targets (e.g., serotonin receptors) using AutoDock Vina. Validate with experimental IC₅₀ values .

Contradiction Analysis and Methodological Guidance

Q. How to address conflicting data on thermal stability in literature?

• Answer : Perform TGA/DSC under identical conditions (e.g., N₂ atmosphere, 10°C/min heating rate). Compare decomposition onset temperatures across studies. If discrepancies persist, assess purity via HPLC and quantify residual solvents (e.g., GC-MS) .

Q. What experimental design principles apply to optimizing reaction scalability?

• Answer : Use response surface methodology (RSM) to balance yield, cost, and time. For example, a coating study optimized monomer ratios and curing times using RSM, achieving >90% efficiency . Pilot-scale trials (1–5 L batches) with inline PAT (process analytical technology) ensure consistency .